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Compound of Interest

Compound Name:
2-Iodo-4-isopropyl-1-

methoxybenzene

Cat. No.: B14774452 Get Quote

This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 2-Iodo-4-isopropyl-1-
methoxybenzene. Adherence to these protocols is vital for ensuring personal safety and

minimizing environmental impact.

Chemical Profile:

IUPAC Name: 2-Iodo-1-methoxy-4-(propan-2-yl)benzene

Molecular Formula: C₁₀H₁₃IO[1]

Molecular Weight: 276.11 g/mol [1]

Hazard Identification and Personal Protective
Equipment (PPE)
While a specific Safety Data Sheet (SDS) for 2-Iodo-4-isopropyl-1-methoxybenzene is not

readily available, data from structurally similar compounds, such as its isomer 1-Iodo-4-

isopropyl-2-methoxybenzene, indicate potential hazards. The GHS classification for this isomer

suggests that it is harmful if swallowed, causes skin irritation, causes serious eye irritation, and

may cause respiratory irritation.[2] Therefore, stringent safety measures are necessary.

Summary of Recommended Personal Protective Equipment
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PPE Category Item Specification

Eye/Face Protection Safety Goggles

Must conform to OSHA 29

CFR 1910.133 or European

Standard EN166. Should

provide a complete seal

around the eyes.

Skin Protection Gloves

Chemical-resistant gloves

(e.g., Nitrile, Neoprene, or

Butyl rubber) are required.[3]

Inspect gloves for integrity

before each use and employ

proper removal techniques.

Lab Coat

A full-length, chemical-resistant

lab coat must be worn to

prevent skin contact.

Respiratory Protection Respirator

Work should be conducted in a

certified chemical fume hood. If

the potential for inhalation of

vapors or aerosols exists, a

NIOSH-approved respirator

with an appropriate organic

vapor cartridge should be

used.

Operational Plan: Step-by-Step Handling Protocol
1. Engineering Controls and Preparation:

All handling of 2-Iodo-4-isopropyl-1-methoxybenzene must be conducted in a well-

ventilated laboratory, inside a certified chemical fume hood.

Ensure that a safety shower and eyewash station are readily accessible and have been

recently tested.
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Assemble all necessary equipment and reagents within the fume hood before commencing

work.

Clearly label all containers with the chemical name and appropriate hazard warnings.

2. Weighing and Dispensing:

Don all required PPE as outlined in the table above.

Perform all weighing and dispensing operations within the chemical fume hood.

Use a disposable weighing boat or dedicated, clean glassware to avoid cross-contamination.

Keep the primary container tightly sealed when not in use.

3. Reaction Setup and Execution:

All reactions involving this compound must be performed in a chemical fume hood.

Use glassware that is free of cracks or defects.

If heating is required, use a controlled heating source like a heating mantle or an oil bath.

Avoid open flames.

Continuously monitor the reaction for any signs of unexpected changes.

4. Post-Procedure and Decontamination:

Once the experiment is complete, allow all equipment to cool to room temperature inside the

fume hood.

Carefully quench any reactive materials before cleaning the glassware.

Decontaminate all surfaces that may have come into contact with the compound using an

appropriate solvent, followed by a thorough wash with soap and water.

Remove PPE in the correct sequence to prevent self-contamination and dispose of single-

use items in the designated hazardous waste container.
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Thoroughly wash hands with soap and water after removing gloves.

Disposal Plan
Proper disposal of 2-Iodo-4-isopropyl-1-methoxybenzene and associated contaminated

materials is critical.

Waste Segregation: As a halogenated organic compound, all waste containing 2-Iodo-4-
isopropyl-1-methoxybenzene, including unused product, reaction byproducts, and

contaminated materials (e.g., gloves, weighing boats, absorbent pads), must be segregated

into a dedicated "Halogenated Organic Waste" container.

Container Management: Waste containers must be made of a compatible material, kept

tightly closed when not in use, and stored in a designated satellite accumulation area within

the laboratory.

Spill Management: In the case of a small spill within the fume hood, absorb the material with

a chemical absorbent pad or sand. Collect the contaminated absorbent material and place it

in the halogenated organic waste container. For larger spills, evacuate the area and follow

your institution's emergency procedures.

Experimental Workflow
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Workflow for Safe Handling of 2-Iodo-4-isopropyl-1-methoxybenzene
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Caption: Standard workflow for the safe handling and disposal of 2-Iodo-4-isopropyl-1-
methoxybenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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